Cas no 23044-57-7 (2-Propanamine,N-[(1,1-dimethylethyl)methyldiaziridinylidene]-2-methyl-, trans- (9CI))

• Product Name: 2-Propanamine,N-[(1,1-dimethylethyl)methyldiaziridinylidene]-2-methyl-, trans- (9CI)
• CAS No: 23044-57-7
• MF: C₁₀H₂₁N₃
• MW: 183.293842077255
• CID: 265137
• PubChem ID: 140989
• Update Time: 2025-04-19

2-Propanamine,N-[(1,1-dimethylethyl)methyldiaziridinylidene]-2-methyl-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propanamine,N-[(1,1-dimethylethyl)methyldiaziridinylidene]-2-methyl-, trans- (9CI)
• 2-propanamine, N-[1-(1,1-dimethylethyl)-2-methyl-3-diaziridinylidene]-2-methyl-
• N-(1-tert-Butyl-2-methyldiaziridin-3-ylidene)-2-methylpropan-2-amine
• 23044-57-7
• trans-1-Methyl-2-tert-butyl-3-(tert-butylimino)diaziridine

• Inchi： 1S/C10H21N3/c1-9(2,3)11-8-12(7)13(8)10(4,5)6/h1-7H3/b11-8+
• InChI Key： BNHBWAIBRZBZPO-DHZHZOJOSA-N
• SMILES： N1(/C(=N/C(C)(C)C)/N1C)C(C)(C)C

Computed Properties

• Exact Mass: 183.17373
• Monoisotopic Mass: 183.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 18.4Ų

Experimental Properties

• PSA: 18.38